Cas no 96693-82-2 (Thiazole, 2-octyl-4-propyl-)

• Product Name: Thiazole, 2-octyl-4-propyl-
• CAS No: 96693-82-2
• MF: C₁₄H₂₅NS
• MW: 239.420002698898
• CID: 4361385
• PubChem ID: 86124626
• Update Time: 2025-05-24

Thiazole, 2-octyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-octyl-4-propyl-
• DTXSID201310018
• 2-Octyl-4-propylthiazole
• 96693-82-2

• Inchi： 1S/C14H25NS/c1-3-5-6-7-8-9-11-14-15-13(10-4-2)12-16-14/h12H,3-11H2,1-2H3
• InChI Key： CPGDWBVMCYVDOC-UHFFFAOYSA-N
• SMILES： S1C=C(CCC)N=C1CCCCCCCC

Computed Properties

• Exact Mass: 239.17077098Da
• Monoisotopic Mass: 239.17077098Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Thiazole, 2-octyl-4-propyl-

Comprehensive Analysis of Thiazole, 2-octyl-4-propyl- (CAS No. 96693-82-2): Properties, Applications, and Industry Trends

Thiazole, 2-octyl-4-propyl- (CAS No. 96693-82-2) is a specialized organic compound belonging to the thiazole derivatives family, which has garnered significant attention in industrial and research applications due to its unique chemical structure and functional versatility. This compound features a thiazole ring substituted with an octyl group at the 2-position and a propyl group at the 4-position, contributing to its distinct physicochemical properties. In recent years, the demand for thiazole-based compounds has surged, driven by their roles in flavor and fragrance formulations, pharmaceutical intermediates, and material science innovations.

The molecular structure of Thiazole, 2-octyl-4-propyl- (CAS No. 96693-82-2) enables it to act as a key building block in synthetic chemistry. Researchers and manufacturers frequently explore its potential in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly production methods. Its compatibility with biodegradable materials and low toxicity profile makes it a candidate for applications in cosmetic additives and food-grade aromatics, addressing consumer preferences for safer ingredients.

One of the most searched questions about thiazole derivatives revolves around their odor characteristics. Thiazole, 2-octyl-4-propyl- is noted for its pungent, earthy aroma, often utilized in perfumery to replicate natural scents. This property has led to its inclusion in high-end fragrance formulations, where authenticity and longevity are critical. Additionally, its stability under varying pH conditions makes it a reliable component in personal care products, such as shampoos and lotions.

In the pharmaceutical sector, Thiazole, 2-octyl-4-propyl- (CAS No. 96693-82-2) is investigated for its potential as a bioactive intermediate. Thiazole rings are known to exhibit antimicrobial and anti-inflammatory properties, sparking interest in drug development. Recent studies highlight its role in catalysis and ligand design, particularly in metal-organic frameworks (MOFs), which are pivotal in drug delivery systems and sensor technologies.

From an industrial perspective, the synthesis and scalability of Thiazole, 2-octyl-4-propyl- are frequently discussed topics. Advanced microwave-assisted synthesis and flow chemistry techniques have been employed to optimize its production, reducing energy consumption and waste. These innovations align with the circular economy model, a hot topic in chemical manufacturing today.

Market trends indicate growing applications of thiazole derivatives in agrochemicals, particularly as eco-friendly pesticides. The compound’s ability to modify plant growth regulators and enhance crop protection formulations positions it as a valuable asset in precision agriculture. This aligns with the increasing global focus on food security and sustainable farming practices.

In conclusion, Thiazole, 2-octyl-4-propyl- (CAS No. 96693-82-2) exemplifies the versatility of heterocyclic compounds in modern science. Its applications span flavor and fragrance, pharmaceuticals, and materials engineering, reflecting its cross-disciplinary relevance. As research continues to uncover new functionalities, this compound is poised to play an even greater role in addressing contemporary challenges in health, environment, and technology.